Cas no 1807257-48-2 (Ethyl 4-cyano-2-difluoromethyl-6-methylphenylacetate)

• Product Name: Ethyl 4-cyano-2-difluoromethyl-6-methylphenylacetate
• CAS No: 1807257-48-2
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 5003154
• Update Time: 2025-06-12

Ethyl 4-cyano-2-difluoromethyl-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethyl-6-methylphenylacetate

• Inchi： 1S/C13H13F2NO2/c1-3-18-12(17)6-10-8(2)4-9(7-16)5-11(10)13(14)15/h4-5,13H,3,6H2,1-2H3
• InChI Key： QAVKORAWFDRCLH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C)C=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-difluoromethyl-6-methylphenylacetate

Research Brief on Ethyl 4-cyano-2-difluoromethyl-6-methylphenylacetate (CAS: 1807257-48-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-cyano-2-difluoromethyl-6-methylphenylacetate (CAS: 1807257-48-2) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and difluoromethyl functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing pyrazole-based scaffolds, which showed promising activity against inflammatory targets. The difluoromethyl group's electron-withdrawing properties were found to significantly influence the metabolic stability of resulting drug candidates, addressing a common challenge in pharmacokinetic optimization. Researchers synthesized a series of analogs using Ethyl 4-cyano-2-difluoromethyl-6-methylphenylacetate as the key intermediate, achieving improved target binding affinity compared to previous generations of compounds.

In agrochemical applications, patent literature from 2022-2023 reveals that this compound serves as a precursor for novel fungicides with enhanced leaf-systemic movement. The presence of both cyano and difluoromethyl groups contributes to improved phloem mobility while maintaining efficacy against resistant fungal strains. Field trials conducted by major agrochemical companies have shown that derivatives of Ethyl 4-cyano-2-difluoromethyl-6-methylphenylacetate exhibit lower environmental persistence compared to traditional phenylacetate-based fungicides, meeting increasingly stringent regulatory requirements.

Synthetic methodology developments have also progressed significantly. A recent publication in Organic Process Research & Development (2024) described an optimized large-scale production process for Ethyl 4-cyano-2-difluoromethyl-6-methylphenylacetate that achieves 85% yield with excellent purity (>99%). The improved protocol addresses previous challenges in controlling the difluoromethylation step, employing a novel copper-mediated reaction pathway that minimizes byproduct formation. This advancement is particularly important for ensuring consistent supply as pharmaceutical interest in this intermediate grows.

Structural-activity relationship (SAR) studies utilizing this compound have provided valuable insights into the steric and electronic requirements for target engagement across multiple biological systems. Computational modeling paired with experimental data suggests that the spatial arrangement of the cyano and difluoromethyl groups creates an optimal pharmacophore for several protein targets, including kinases and G-protein-coupled receptors. These findings are guiding the design of next-generation therapeutic agents in oncology and metabolic disease research.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, where the fluorine atoms offer opportunities for ¹⁸F labeling in PET tracer development. Preliminary results indicate that derivatives maintain sufficient stability for imaging applications while demonstrating favorable biodistribution profiles. This emerging application could significantly expand the utility of Ethyl 4-cyano-2-difluoromethyl-6-methylphenylacetate in molecular imaging and theranostics.

As the field progresses, researchers are particularly focused on understanding the metabolic fate of compounds derived from this intermediate. Recent ADME studies have identified several novel metabolites that provide clues for further structural optimization. The combination of its synthetic versatility and demonstrated biological relevance positions Ethyl 4-cyano-2-difluoromethyl-6-methylphenylacetate as a key player in contemporary drug discovery efforts, with several clinical candidates containing its core structure currently in various stages of development.